Cas no 543683-37-0 (BENZENEACETIC ACID, 2,6-DIFLUORO-4-NITRO-, 1,1-DIMETHYLETHYL ESTER)
543683-37-0 structure
Product Name:BENZENEACETIC ACID, 2,6-DIFLUORO-4-NITRO-, 1,1-DIMETHYLETHYL ESTER
CAS No:543683-37-0
MF:C12H13F2NO4
MW:273.23273062706
CID:3369936
PubChem ID:69837256
Update Time:2025-04-21
BENZENEACETIC ACID, 2,6-DIFLUORO-4-NITRO-, 1,1-DIMETHYLETHYL ESTER Chemical and Physical Properties
Names and Identifiers
-
- BENZENEACETIC ACID, 2,6-DIFLUORO-4-NITRO-, 1,1-DIMETHYLETHYL ESTER
- 543683-37-0
- SCHEMBL6607070
- 1,1-Dimethylethyl 2,6-difluoro-4-nitrobenzeneacetate
- DTXSID001218648
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- Inchi: 1S/C12H13F2NO4/c1-12(2,3)19-11(16)6-8-9(13)4-7(15(17)18)5-10(8)14/h4-5H,6H2,1-3H3
- InChI Key: VTUYENMZECTBGR-UHFFFAOYSA-N
- SMILES: FC1C=C(C=C(C=1CC(=O)OC(C)(C)C)F)[N+](=O)[O-]
Computed Properties
- Exact Mass: 273.08126422Da
- Monoisotopic Mass: 273.08126422Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 72.1Ų
BENZENEACETIC ACID, 2,6-DIFLUORO-4-NITRO-, 1,1-DIMETHYLETHYL ESTER Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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